Cas no 1873013-96-7 (Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl-)

• Product Name: Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl-
• CAS No: 1873013-96-7
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5295862
• Update Time: 2025-07-08

Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl-

• Inchi： 1S/C11H23N3O/c1-2-6-13-11(15)14-9-10-5-3-4-7-12-8-10/h10,12H,2-9H2,1H3,(H2,13,14,15)
• InChI Key： LIYUJXHXBFTLNR-UHFFFAOYSA-N
• SMILES： N(CC1CCCCNC1)C(NCCC)=O

Additional information on Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl-

Exploring Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl- (CAS No. 1873013-96-7): Properties, Applications, and Innovations

The compound Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl- (CAS No. 1873013-96-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This urea derivative is characterized by its hexahydro-1H-azepine ring, which imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery and crop protection formulations, aligning with the growing demand for innovative solutions in these fields.

One of the key reasons behind the rising interest in CAS No. 1873013-96-7 is its versatility. The presence of both urea and azepine moieties allows for diverse reactivity, enabling the creation of compounds with tailored biological or physical properties. For instance, in medicinal chemistry, this molecule has been investigated as a scaffold for designing enzyme inhibitors or receptor modulators, addressing challenges in chronic disease treatment. Meanwhile, in agriculture, its derivatives show promise as slow-release nitrogen fertilizers or plant growth regulators, contributing to sustainable farming practices.

From a synthetic perspective, Urea, N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propyl- exemplifies modern trends in green chemistry. Recent studies highlight its compatibility with catalyst-free reactions and solvent-free conditions, reducing environmental impact—a priority for industries under pressure to adopt eco-friendly processes. This aligns with global searches for "green synthetic routes" and "biodegradable chemical intermediates," reflecting broader societal shifts toward sustainability.

Analytical characterization of CAS No. 1873013-96-7 reveals intriguing physicochemical traits. Its hydrogen-bonding capacity, derived from the urea group, enhances solubility in polar solvents, while the azepine ring contributes to conformational flexibility—critical for interactions in molecular recognition systems. Such properties are frequently queried in academic databases under terms like "structure-activity relationship of azepine-urea hybrids" or "thermal stability of nitrogen-rich compounds."

Looking ahead, the trajectory for N-[(hexahydro-1H-azepin-3-yl)methyl]-N'-propylurea appears robust. Patent analyses indicate growing filings around its analogs in biodegradable polymers and controlled-release formulations—areas exploding with interest due to circular economy initiatives. Furthermore, computational modeling (in silico studies) predicts low toxicity profiles for this compound family, addressing another hot-button issue: "safe chemical alternatives." As industries pivot toward benign-by-design principles, such data positions this urea derivative as a compelling candidate for future innovations.